(R)-L 888607

• Molecular Formula: C19H15ClFNO2S
• Molecular Weight: 375.8 g/mol
• InChI: InChI=1S/C19H15ClFNO2S/c20-12-1-4-14(5-2-12)25-19-15-6-3-13(21)10-16(15)22-8-7-11(18(19)22)9-17(23)24/h1-6,10-11H,7-9H2,(H,23,24)/t11-/m1/s1
• InChIKey: GSBAVONRPNJJOH-LLVKDONJSA-N

(R)-L 888607 Inactive Control Procurement Guide

(R)-L 888607, with CAS number 2446042-90-4, is the (R)-enantiomer of the synthetic prostaglandin D2 receptor CRTH2 (also known as DP2) agonist L 888607 . As an inactive stereoisomer, its primary and scientifically verified application is as a negative control in experiments involving its active counterpart, L 888607, to confirm that observed biological effects are stereospecific and not due to non-specific interactions . The active L 888607 is characterized as a potent, selective, and orally active CRTH2 agonist with high affinity for the human CRTH2 receptor [1]. (R)-L 888607 lacks this activity, which is the defining feature for its utility in research settings.

Role CRTH2 pathway inactive control

Match Physicochemical properties of active isomer

Context Stereospecific target binding verification

• [1] Gervais FG, et al. Identification of a potent and selective synthetic agonist at the CRTH2 receptor. Mol Pharmacol. 2005 Jun;67(6):1834-9. View Source

Irreplaceability of (R)-L 888607 as Inactive Control

For studies requiring a matched negative control to L 888607, substituting a different CRTH2 antagonist or agonist would invalidate the experimental interpretation. A different compound, even if structurally related, will possess its own unique pharmacological profile (e.g., off-target effects, different binding kinetics), making it impossible to definitively attribute any differential effect solely to the loss of CRTH2 agonism [1]. (R)-L 888607 is the ideal control because it is the stereoisomer of L 888607, sharing identical physicochemical properties such as molecular weight, lipophilicity (LogP), and solubility . The only verifiable difference is its 3D spatial arrangement, which abrogates binding to the CRTH2 receptor . This ensures that any observed differences in an assay between treatment groups are due to the specific, stereospecific activity of the active (S)-enantiomer, and not a result of differing compound properties.

Checkpoint

(R)-L 888607 (Target)

Potential Substitute Mismatch

Receptor Profile

Inactive at CRTH2/DP1/TP

Racemate has DP1/TP antagonist activity; active (S)-enantiomer activates CRTH2

Physicochemical Match

Identical MW, LogP, solubility to active isomer

Structural analogs or unrelated controls will have different properties, altering assay variables

Experimental Interpretation

Validates stereospecific effects

Alternatives cannot isolate stereochemical contribution to observed endpoints

• [1] Kenakin T. A Pharmacology Primer: Techniques for More Effective and Strategic Drug Discovery. 5th ed. Academic Press; 2019. Chapter 8, Stereoselectivity in Drug Action. View Source

(R)-L 888607 vs Active CRTH2 Modulators

CRTH2 Agonist Activity: Inactive vs Active Enantiomer

(R)-L 888607 is the inactive isomer of L 888607 and does not function as a CRTH2 agonist. In contrast, the active (S)-enantiomer, L 888607, is a potent agonist with a reported Ki of 4 nM for the human CRTH2 receptor . The primary publication on L 888607 by Gervais et al. establishes its activity but does not provide binding data for the (R)-isomer, underscoring its identification as the inactive form [1].

CRTH2 Agonist Activity

Head-to-head

Inactive

vs. L 888607 (S-enantiomer) Ki = 4 nM

Confirms utility as a true negative control for stereospecific CRTH2 binding.

Radioligand binding assay on HEK293 cells expressing human CRTH2.

Evidence Dimension	Binding Affinity to Human CRTH2 Receptor (Ki)
Target Compound Data	Inactive (no reported affinity)
Comparator Or Baseline	L 888607 (active S-enantiomer) Ki = 4 nM
Quantified Difference	Complete loss of measurable affinity for the target
Conditions	Radioligand binding assay using [³H]PGD₂ on HEK293 cells expressing human CRTH2

Why This Matters

This confirms the compound's utility as a true negative control for verifying that observed effects of L 888607 are due to its specific stereochemical interaction with CRTH2.

• [1] Gervais FG, et al. Identification of a potent and selective synthetic agonist at the CRTH2 receptor. Mol Pharmacol. 2005 Jun;67(6):1834-9. View Source

Inactivity vs Racemate's Dual DP1/TP Antagonism

The racemic mixture of L 888607 (L 888607 Racemate) has a distinct pharmacological profile as a selective prostaglandin D2 receptor subtype 1 (DP1) antagonist, with Kis of 132 nM and 17 nM for DP1 and thromboxane A2 receptor (TP), respectively [1]. (R)-L 888607, as a single, pure stereoisomer, is inactive at all of these prostanoid receptors [2]. This stark functional difference, from dual antagonism to complete inactivity, highlights the importance of selecting the correct stereoisomer for specific experimental objectives.

DP1/TP Antagonism

Head-to-head

Inactive

vs. L 888607 Racemate: DP1 Ki = 132 nM; TP Ki = 17 nM

Distinguishes inactive control from active dual antagonist racemate.

Radioligand binding assays on human recombinant receptors.

Evidence Dimension	Receptor Binding Affinity (Ki)
Target Compound Data	Inactive at DP1, TP, and CRTH2
Comparator Or Baseline	L 888607 Racemate: DP1 Ki = 132 nM; TP Ki = 17 nM
Quantified Difference	No measurable binding for (R)-L 888607 vs. nanomolar affinity for the racemate
Conditions	Radioligand binding assays on human recombinant receptors

Why This Matters

This data unequivocally distinguishes (R)-L 888607 as an inactive control from the racemate, which is an active dual antagonist. Procurement of the correct compound is critical for avoiding confounded experimental results.

• [1] Adooq Bioscience. L 888607 Racemate [Datasheet]. CAS No. 1030017-51-6. View Source
• [2] GlpBio. (R)-L 888607 [Product Page]. CAS No. 2446042-90-4. View Source

In Vivo Pharmacokinetics: Active vs Inactive Enantiomer

The active enantiomer, L 888607, has a defined pharmacokinetic profile in mice, demonstrating its suitability for in vivo studies. After intravenous (5 mg/kg) and oral (20 mg/kg) administration, it achieved a Cmax of 36.1 μM and 31.6 μM, a half-life (t1/2) of 2.9 h and 4 h, and an oral bioavailability of 48%, respectively [1]. As the inactive isomer, (R)-L 888607 is not intended to be used in active in vivo pharmacology studies. Its value is as a control to match the active compound's physicochemical properties in vitro or to serve as a baseline for assessing non-stereospecific in vivo effects .

In Vivo PK Context

Class-level inference

Physicochemical match control

Active (S)-enantiomer: oral F = 48%, Cmax = 31.6 µM in mice

Limits use to in vitro stereoisomer control; not a substitute for in vivo CRTH2 agonism.

Mouse PK study (20 mg/kg oral) over 8 hours.

Evidence Dimension	In Vivo Pharmacokinetics in Mice (Oral 20 mg/kg)
Target Compound Data	Not applicable for active pharmacology; used as a physicochemical control
Comparator Or Baseline	L 888607 (active): Cmax = 31.6 μM, t1/2 = 4 h, F = 48%
Quantified Difference	The (R)-isomer lacks the active compound's defined in vivo pharmacology
Conditions	Mouse PK study over 8 hours

Why This Matters

This underscores that the (R)-isomer is not a substitute for in vivo studies of CRTH2 agonism. Its procurement should be limited to its role as a stereoisomer control, for which the active compound's PK profile is irrelevant.

• [1] Anjiechem. L 888607 [Datasheet]. CAS No. 860033-06-3. View Source

(R)-L 888607 Validated Research Applications

Stereospecificity Control in Eosinophil Migration

In assays measuring eosinophil migration induced by L 888607, (R)-L 888607 should be used as a matched negative control at the same concentration. The absence of migration in the presence of (R)-L 888607, compared to a robust response to the active (S)-enantiomer, confirms that the observed chemotaxis is due to specific CRTH2 receptor activation and not a non-specific effect of the compound's chemical scaffold [1].

DP1 Antagonism vs CRTH2 Agonism in Signal Transduction

When investigating prostanoid receptor signaling, (R)-L 888607 can be used to control for the effects of the L 888607 Racemate. While the racemate acts as a DP1/TP antagonist [2], and L 888607 as a CRTH2 agonist [1], (R)-L 888607 serves as an inactive control. This allows researchers to deconvolute the complex pharmacology of the racemic mixture and confidently attribute specific signaling events to either DP1/TP antagonism or CRTH2 agonism.

Matched Control for Non-Specific Cytotoxicity

(R)-L 888607 is the appropriate control for L 888607 in cell viability or cytotoxicity assays. Any reduction in cell health observed with the active compound that is also seen with the inactive (R)-isomer can be attributed to non-receptor-mediated, off-target effects of the chemical scaffold. This use case is critical for accurately determining the therapeutic window of the active compound in a given cell type .

Application

Selection Property

Validation Focus

Eosinophil Migration Control

Stereochemical match

Confirm CRTH2-mediated chemotaxis vs. non-specific scaffold effects

Racemate Signal Deconvolution

Receptor selectivity context

Isolate DP1/TP antagonism from CRTH2 agonism in mixed pharmacology

Cell Viability Baseline Control

Physicochemical equivalence

Discriminate target-mediated effects from background cell-viability changes

• [1] Gervais FG, et al. Identification of a potent and selective synthetic agonist at the CRTH2 receptor. Mol Pharmacol. 2005 Jun;67(6):1834-9. View Source
• [2] Adooq Bioscience. L 888607 Racemate [Datasheet]. CAS No. 1030017-51-6. View Source